6106-46-3((-)Scopolamine Methylnitrate),T72700

(-)Scopolamine Methylnitrate Properties

Names and Identifiers

- SCOPOLAMINE compounded with METHYL NITRATE (1:1)
- (-)Scopolamine methyl nitrate
- SCOPOLAMINE METHYL NITRATE
- Methscopolamine Nitrate
- Hyoscine methyl nitrate
- [(1R,2R,4R,5S)-9,9-Dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpro
- (-)Scopolamine Methylnitrate
- 1-.ALPHA.-H,5-.ALPHA.-H-TROPANIUM, 6-.BETA.,7-.BETA.-EPOXY-3-.ALPHA.HYDROXY-8-METHYL-, NITRATE, (-)-TROPATE
- 6106-46-3
- (-)-N-Methylhyoscinium nitrate
- Methylscopolaminnitrat
- T72700
- Viscope
- N-Methylscopolamine nitrate
- Methyl nitrate, compd with scopolamine
- [(1R,2R,4S,5S)-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;nitrate
- Scopolamine methylnitrate
- METHSCOPOLAMINE NITRATE [VANDF]
- Scopolamin-N-methylnitrat
- N-Methylscopolammonium nitrate
- UNII-K0813KQM3V
- METHYLSCOPOLAMINE NITRATE [HSDB]
- Methylscopolamini nitras
- DTXSID70891260
- Skopyl
- MLS000028382
- SMR000058604
- MFCD00078239
- Skopolate
- Methylscopolaminium nitricum
- EINECS 228-065-2
- Pylorpine
- HSDB 6104
- Methylscopolamine nitrate [WHO-DD]
- 3-Oxa-9-azoniatricyclo(3.3.1.02,4)nonane, 7-((2S)-3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (1alpha,2beta,4beta,5alpha,7beta)-, nitrate (1:1)
- BSQIVYOSLFLSGE-RAFJPFSSSA-N
- 1-alpha-H,5-alpha-H-Tropanium, 6-beta,7-beta-epoxy-3-alpha-hydroxy-8-methyl-, nitrate, (-)-tropate
- 3-Oxa-9-azoniatricyclo(3.3.1.0(2,4))nonane, 7-(3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (7(S)-(1alpha,2beta,4beta,5alpha,7beta))-, nitrate (salt)
- METHYLSCOPOLAMINE NITRATE
- Opera_ID_538
- Q27281767
- CHEMBL1506225
- SCOPOLAMINE METHYL NITRATE [MI]
- Epoxytropine tropate methylnitrate
- BDBM37635
- cid_657297
- N-Methylscopolaminium-nitrat
- Methnite
- Methscopolamine nitrate
- Scotrate
- REGID_for_CID_657297
- 3-Oxa-9-azoniatricyclo(3.3.1.02,4)nonane, 7-((2S)-3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (1alpha,2beta,4beta,5alpha,7beta)-, nitrate (salt)
- Hyoscine methonitrate
- Methylscopolaminium nitrat
- Mescomine
- HYOSCINE METHONITRATE [MART.]
- Scopolamine, compd with methyl nitrate (1:1)
- 1alphaH,5alphaH-Tropanium, 6beta,7beta-epoxy-3alpha-hydroxy-8-methyl-, nitrate, (-)-tropate
- K0813KQM3V
- +Expand
- MDL： MFCD00078239
- InChIKey： BSQIVYOSLFLSGE-MRXLDIKJSA-N
- Inchi： 1S/C18H24NO4.NO3/c1-19(2)14-8-12(9-15(19)17-16(14)23-17)22-18(21)13(10-20)11-6-4-3-5-7-11;2-1(3)4/h3-7,12-17,20H,8-10H2,1-2H3;/q+1;-1/t12?,13-,14-,15+,16-,17-;/m1./s1
- SMILES： O1[C@@]2([H])[C@@]1([H])[C@]1([H])C([H])([H])C([H])(C([H])([H])[C@@]2([H])[N+]1(C([H])([H])[H])C([H])([H])[H])OC([C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])O[H])=O.[O-][N+](=O)[O-]

Computed Properties

Exact Mass: 380.15800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 380.15835111g/mol
Heavy Atom Count: 27
Complexity: 472
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 122

Experimental Properties

LogP: 1.30560
PSA: 127.94000
Merck: 8406
Refractive Index: -25 ° (C=1, H2O)
Melting Point: 195.0 to 199.0 deg-C

(-)Scopolamine Methylnitrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UOL-1g	SCOPOLAMINE METHYL NITRATE	6106-46-3	>98.0%(T)(HPLC)	1g	$143.00	2024-04-22
A2B Chem LLC	AB78933-1g	SCOPOLAMINE METHYL NITRATE	6106-46-3	>98.0%(T)(HPLC)	1g	$119.00	2024-04-19
Aaron	AR003UWX-200mg	SCOPOLAMINE METHYL NITRATE	6106-46-3	98%	200mg	$50.00
Chemenu	CM455702-1g	SCOPOLAMINE METHYL NITRATE	6106-46-3	95%+	1g	$***	2023-05-30
MedChemExpress	HY-W127702-25mg	Scopolamine nitrate	6106-46-3	99.78%	25mg	￥300	2024-07-20
TRC	S200068-100mg	(-)Scopolamine Methylnitrate	6106-46-3		100mg	$64.00	2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S161251-1G	(-)Scopolamine Methylnitrate	6106-46-3	>98.0%(HPLC)(T)	1g	¥797.90	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S866852-5g	Scopolamine Methyl Nitrate	6106-46-3	≥98%	5g	2,768.00
SHENG KE LU SI SHENG WU JI SHU	sc-264301-1 g	(−)Scopolamine methyl nitrate,	6106-46-3	98%	1g	￥1,309.00	2023-07-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	S0230-5G	Scopolamine Methyl Nitrate	6106-46-3	>98.0%(T)(HPLC)	5g	¥2350.00	2024-04-16

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Cas no 6106-46-3 ((-)Scopolamine Methylnitrate)

(-)Scopolamine Methylnitrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

(-)Scopolamine Methylnitrate Price

(-)Scopolamine Methylnitrate Related Literature

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